N-[3'-acetyl-5-chloro-1-(3-methylbutyl)-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-5'-yl]acetamide

• IUPAC Name: N-[4-acetyl-5'-chloro-1'-(3-methylbutyl)-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C18H21ClN4O3S/c1-10(2)7-8-22-15-6-5-13(19)9-14(15)18(16(22)26)23(12(4)25)21-17(27-18)20-11(3)24/h5-6,9-10H,7-8H2,1-4H3,(H,20,21,24)
• InChI Key: CLENGVQRYXBZNB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=C(C=C2)Cl)C3(C1=O)N(N=C(S3)NC(=O)C)C(=O)C
• Molecular Formula: C18H21ClN4O3S
• Molecular Weight: 408.9 g/mol

Description

Indole derivatives are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have been the focus of many researchers in the study of pharmaceutical compounds for many years. The presence of carboxamide moiety at positions 2 and 3 gives unique inhibitory properties to these compounds.

Synthesis Analysis

The synthesis of indole derivatives has been a subject of interest for many researchers. For instance, Fischer indole synthesis is a well-known method for creating indole moieties. Another approach involves a one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles based upon a Fischer indolisation–indole N-alkylation sequence.

Molecular Structure Analysis

The indole compound is classified in the family of heterocyclic organic compounds. The indole skeleton has a benzene ring fused to a pyrrole ring. From a chemical point of view, the nitrogen lone electron pair participates in the aromatic ring, and nitrogen does not have alkaline properties.

Chemical Reactions Analysis

Indole derivatives are essential and efficient chemical precursors for generating biologically active structures. Multicomponent reactions (MCRs) offer access to complex molecules.

Mechanism of Action

The presence of carboxamide moiety in indole derivatives causes hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity.

Future Directions

Indole derivatives have shown a broad range of chemical and biological properties, making them an important focus for future research in medicinal chemistry. It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds.